Cas no 4925-61-5 (6-Chloropyrazin-2-ol)

6-Chloropyrazin-2-ol is a heterocyclic compound featuring a chlorinated pyrazine core with a hydroxyl substituent. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both chlorine and hydroxyl groups allows for versatile functionalization, enabling applications in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular frameworks. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to modulate electronic and steric properties in target structures.
6-Chloropyrazin-2-ol structure
6-Chloropyrazin-2-ol structure
Product Name:6-Chloropyrazin-2-ol
CAS No:4925-61-5
MF:C4H3ClN2O
MW:130.53241944313
MDL:MFCD00204104
CID:838864
PubChem ID:22607684
Update Time:2025-10-29

6-Chloropyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Chloropyrazin-2-ol
    • 6-CHLORO-2-HYDROXYPYRAZINE
    • 6-Chloro-2-pyrazinol
    • 6-Chloro-pyrazin-2-ol
    • 6‐CHLOROPYRAZIN‐2‐OL
    • 6-chloro-2-pyrazinol(SALTDATA: FREE)
    • 2-CHLORO-6-HYDROXYPYRAZINE
    • 6-Chloro-2(1H)-pyrazinone
    • 6-chloropyrazin-2(1H)-one
    • 6-chloro-1H-pyrazin-2-one
    • 2(1H)-Pyrazinone, 6-chloro-
    • PubChem22112
    • 2-hydroxy-6-chloropyrazine
    • 2-PYRAZINOL, 6-CHLORO-
    • 6-Chloro-2-pyrazinol, AldrichCPR
    • EBD500506
    • TRA0068988
    • RP19936
    • MB00903
    • SY016303
    • EN300-200229
    • J-518640
    • A850487
    • GS-4271
    • AKOS009345617
    • C3378
    • CS-D1605
    • FT-0696111
    • AC-30152
    • DTXSID20626867
    • AKOS005174685
    • SCHEMBL4886305
    • 4925-61-5
    • MFCD00204104
    • ALBB-014867
    • DB-070978
    • MDL： MFCD00204104
    • Inchi： 1S/C4H3ClN2O/c5-3-1-6-2-4(8)7-3/h1-2H,(H,7,8)
    • InChI Key： SKZXVUPFUHQWKS-UHFFFAOYSA-N
    • SMILES： ClC1=CN=CC(N1)=O

Computed Properties

  • Exact Mass: 129.99300
  • Monoisotopic Mass: 129.9933904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 419.5°C at 760 mmHg
  • Flash Point: 207.545℃
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 46.01000
  • LogP: 0.83560

6-Chloropyrazin-2-ol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：Inert atmosphere,2-8°C

6-Chloropyrazin-2-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloropyrazin-2-ol Pricemore >>

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6-Chloropyrazin-2-ol Production Method

Production Method 1

66313-29-9 66313-29-9
4925-61-5 4925-61-5
89180-45-0 89180-45-0
105985-17-9 105985-17-9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Studies on pyrazines. 13. Chlorination of 1-hydroxy-2(1H)-pyrazinones with phosphoryl chloride. Formation of 2,5-dichloro-3-phenylpyrazine from 1-hydroxy-3-phenyl-2(1H)-pyrazinone
Sato, Nobuhiro, Journal of Heterocyclic Chemistry, 1986, 23(1), 149-51

6-Chloropyrazin-2-ol Raw materials

6-Chloropyrazin-2-ol Preparation Products

6-Chloropyrazin-2-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4925-61-5)6-Chloropyrazin-2-ol
Order Number:A850487
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:30
Price ($):212.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4925-61-5)6-Chloropyrazin-2-ol
A850487
Purity:99%
Quantity:25g
Price ($):212.0
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